85-47-2

1-Naphthalenesulfonic acid

In Stock

• CAS RN:
• 85-47-2

• Formula:
• C10H8O3S

• InChI:
• InChI=1S/C10H8O3S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,11,12,13)

• InChIKey:
• PSZYNBSKGUBXEH-UHFFFAOYSA-N

• Mechanism of metabolism of 1-naphthalenesulfonic acid by green algae Scenedesmus obliquus has been investigated.
  Naphthalene-1-sulfonic acid is a naphthalenesulfonic acid.
  

Ninhydrin

In Stock

• CAS RN:
• 485-47-2

• Formula:
• C9H6O4

• InChI:
• InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H

• InChIKey:
• FEMOMIGRRWSMCU-UHFFFAOYSA-N

• Ninhydrin reacts with ammonia and primary and secondary amines producing a blue or purple reaction product (diketohydrindylidene-diketohydrindamine). Commonly used for the development of fingermarks on porous surfaces. Also useful in the analysis of free amino groups in proteins, peptides and amino acids. May be useful for detecting ninhydrin-reactive nitrogens in soil for forensic applications.
  Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992)
  Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
  2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membra...

Methyl D-valinate hydrochloride

In Stock

• CAS RN:
• 21685-47-2

• InChI:
• InChI=1S/C6H13NO2.ClH/c1-4(2)5(7)6(8)9-3;/h4-5H,7H2,1-3H3;1H/t5-;/m1./s1

• Methyl D-valinate hydrochloride is a useful research compound. Molecular weight is 167.6. The purity is usually 95%.

7-Methoxy-1H-indene

Usually In Stock

• CAS RN:
• 34985-47-2

• Formula:
• C10H10O

• InChI:
• InChI=1S/C10H10O/c1-11-10-7-3-5-8-4-2-6-9(8)10/h2-5,7H,6H2,1H3

• InChIKey:
• AAFRBPFPAYJCDK-UHFFFAOYSA-N

• 7-Methoxy-1H-indene is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.

Thiourea, N-(4-ethyl-2-thiazolyl)-N'-(2-phenylethyl)-

• CAS RN:
• 149485-47-2

• Formula:
• C14H17N3S2

• InChI:
• InChI=1S/C14H17N3S2/c1-2-12-10-19-14(16-12)17-13(18)15-9-8-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H2,15,16,17,18)

• InChIKey:
• SMLAKAQKPKAWNV-UHFFFAOYSA-N

• Thiourea, N-(4-ethyl-2-thiazolyl)-N'-(2-phenylethyl)- is a useful research compound. Its molecular formula is C14H17N3S2 and its molecular weight is 291.4 g/mol. The purity is usually 95%.

1,3-Dihydroxyperhydrobenzimidazol-2-carboxylic acid ethanolate tech

Usually In Stock

• CAS RN:
• 466685-47-2

• Formula:
• C10H20N2O5

• InChI:
• InChI=1S/C8H14N2O4.C2H6O/c11-8(12)7-9(13)5-3-1-2-4-6(5)10(7)14;1-2-3/h5-7,13-14H,1-4H2,(H,11,12);3H,2H2,1H3

• InChIKey:
• IFIUWKMSXIXIFJ-UHFFFAOYSA-N

• 1,3-Dihydroxyperhydrobenzimidazol-2-carboxylic acid ethanolate tech is a useful research compound. Its molecular formula is C10H20N2O5 and its molecular weight is 248.279. The purity is usually 95%.

2',3,3-Trimethylbutyrophenone

In Stock

• CAS RN:
• 898785-47-2

• Formula:
• C13H18O

• InChI:
• InChI=1S/C13H18O/c1-10-7-5-6-8-11(10)12(14)9-13(2,3)4/h5-8H,9H2,1-4H3

• InChIKey:
• VMITUSFJYSOWOE-UHFFFAOYSA-N

• 2',3,3-Trimethylbutyrophenone is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.

1,2,3-Trifluoro-5-isocyanatobenzene

In Stock

• CAS RN:
• 869285-47-2

• Formula:
• C7H2F3NO

• InChI:
• InChI=1S/C7H2F3NO/c8-5-1-4(11-3-12)2-6(9)7(5)10/h1-2H

• InChIKey:
• PISHPAJOGZXLCG-UHFFFAOYSA-N

• 1,2,3-Trifluoro-5-isocyanatobenzene is a useful research compound. Its molecular formula is C7H2F3NO and its molecular weight is 173.09 g/mol. The purity is usually 95%.

5-Tert-butyl-2-cycloheptyl-2,4-dihydropyrazol-3-one

• CAS RN:
• 864685-47-2

• Formula:
• C14H24N2O

• InChI:
• InChI=1S/C14H24N2O/c1-14(2,3)12-10-13(17)16(15-12)11-8-6-4-5-7-9-11/h11H,4-10H2,1-3H3

• InChIKey:
• UNNRZQPQJBHKGL-UHFFFAOYSA-N

• 5-Tert-butyl-2-cycloheptyl-2,4-dihydropyrazol-3-one is a useful research compound. Its molecular formula is C14H24N2O and its molecular weight is 236.35 g/mol. The purity is usually 95%.

URIDINE 5/'-DIPHOSPHO-N-ACETYL-D-*GALACTOSAMINE-

• CAS RN:
• 152585-47-2

• Formula:
• C17H27N3O17P2

• URIDINE 5/'-DIPHOSPHO-N-ACETYL-D-*GALACTOSAMINE- is a useful research compound. Its molecular formula is C17H27N3O17P2. The purity is usually 95%.

5-Chlorofuro[2,3-c]pyridine-2-carboxylic acid

In Stock

• CAS RN:
• 1454285-47-2

• Formula:
• C8H4ClNO3

• InChI:
• InChI=1S/C8H4ClNO3/c9-7-2-4-1-5(8(11)12)13-6(4)3-10-7/h1-3H,(H,11,12)

• InChIKey:
• PNIJOODPYUGROW-UHFFFAOYSA-N

• 5-Chlorofuro[2,3-c]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H4ClNO3 and its molecular weight is 197.57. The purity is usually 95%.

3-(Pyridin-4-yl)pyrazine-2-carboxylic acid

• CAS RN:
• 1501585-47-2

• Formula:
• C10H7N3O2

• InChI:
• InChI=1S/C10H7N3O2/c14-10(15)9-8(12-5-6-13-9)7-1-3-11-4-2-7/h1-6H,(H,14,15)

• InChIKey:
• ZEXVVQMZNWJFFD-UHFFFAOYSA-N

• 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.

2-(2-Methyloxolan-3-ylidene)acetic acid

In Stock

• CAS RN:
• 1564185-47-2

• Formula:
• C7H10O3

• InChI:
• InChI=1S/C7H10O3/c1-5-6(2-3-10-5)4-7(8)9/h4-5H,2-3H2,1H3,(H,8,9)

• InChIKey:
• KZCJEVDTJZUVFU-UHFFFAOYSA-N

• 2-(2-Methyloxolan-3-ylidene)acetic acid is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.

2-((1-(2,2-diphenylacetyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

In Stock

• CAS RN:
• 1797085-47-2

• Formula:
• C22H26N2O4S

• InChI:
• InChI=1S/C22H26N2O4S/c1-23-20(25)16-29(27,28)19-12-14-24(15-13-19)22(26)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,19,21H,12-16H2,1H3,(H,23,25)

• InChIKey:
• BDCYABLCDXNJKS-UHFFFAOYSA-N

• 2-((1-(2,2-diphenylacetyl)piperidin-4-yl)sulfonyl)-N-methylacetamide is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.52. The purity is usually 95%.

2-acetamido-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

In Stock

• CAS RN:
• 1904185-47-2

• Formula:
• C12H13N5O4

• InChI:
• InChI=1S/C12H13N5O4/c1-7(18)14-5-10(20)15-6-11-16-12(17-21-11)8-2-3-13-9(19)4-8/h2-4H,5-6H2,1H3,(H,13,19)(H,14,18)(H,15,20)

• InChIKey:
• DFHRYSRYIJIRMP-UHFFFAOYSA-N

• 2-acetamido-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C12H13N5O4 and its molecular weight is 291.267. The purity is usually 95%.

4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248285-47-2

• Formula:
• C5H3F2NO2S

• InChI:
• InChI=1S/C5H3F2NO2S/c6-4(7)2-1-11-8-3(2)5(9)10/h1,4H,(H,9,10)

• InChIKey:
• JWZFESLAAFXSHK-UHFFFAOYSA-N

• 4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid is a useful research compound. Its molecular formula is C5H3F2NO2S and its molecular weight is 179.14. The purity is usually 95%.

N-[4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide

Usually In Stock

• CAS RN:
• 2379985-47-2

• Formula:
• C20H24N4O3

• InChI:
• InChI=1S/C20H24N4O3/c1-14-10-21-20(22-11-14)27-13-16-4-3-9-24(12-16)19(26)17-5-7-18(8-6-17)23-15(2)25/h5-8,10-11,16H,3-4,9,12-13H2,1-2H3,(H,23,25)

• InChIKey:
• SWPAOERDHXCCTH-UHFFFAOYSA-N

• N-[4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide is a useful research compound. Its molecular formula is C20H24N4O3 and its molecular weight is 368.437. The purity is usually 95%.

(R)-3-(2-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Usually In Stock

• CAS RN:
• 1289585-47-2

• Formula:
• C13H19ClN4O2

• InChI:
• InChI=1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-7-5-9(8-18)16-10-4-6-15-11(14)17-10/h4,6,9H,5,7-8H2,1-3H3,(H,15,16,17)/t9-/m1/s1

• InChIKey:
• ZFLIRYBGAJOOPR-SECBINFHSA-N

• (R)-3-(2-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H19ClN4O2 and its molecular weight is 298.77 g/mol. The purity is usually 95%.

(R)-methyl 2-amino-3-methylbutanoate

• CAS RN:
• 21685-47-2; 7146-15-8

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-4(2)5(7)6(8)9-3/h4-5H,7H2,1-3H3/t5-/m1/s1

• InChIKey:
• CEMZBWPSKYISTN-RXMQYKEDSA-N

• (R)-methyl 2-amino-3-methylbutanoate is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.175. The purity is usually 95%.